4-SULFOCALIX[4]ARENE
4-SULFOCALIX[4]ARENE
Brand Name:
Vulcanchem
CAS No.:
112269-92-8
VCID:
VC0040631
InChI:
InChI=1S/C28H24O16S4/c29-25-13-1-14-6-22(46(36,37)38)8-16(26(14)30)3-18-10-24(48(42,43)44)12-20(28(18)32)4-19-11-23(47(39,40)41)9-17(27(19)31)2-15(25)7-21(5-13)45(33,34)35/h5-12,29-32H,1-4H2,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44)
SMILES:
C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)S(=O)(=O)O)CC5=C(C1=CC(=C5)S(=O)(=O)O)O)O)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C28H24O16S4
Molecular Weight:
744.7 g/mol
4-SULFOCALIX[4]ARENE
CAS No.: 112269-92-8
Main Products
VCID: VC0040631
Molecular Formula: C28H24O16S4
Molecular Weight: 744.7 g/mol
![4-SULFOCALIX[4]ARENE - 112269-92-8](/images/no_structure.jpg)
| CAS No. | 112269-92-8 |
|---|---|
| Product Name | 4-SULFOCALIX[4]ARENE |
| Molecular Formula | C28H24O16S4 |
| Molecular Weight | 744.7 g/mol |
| IUPAC Name | 25,26,27,28-tetrahydroxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-5,11,17,23-tetrasulfonic acid |
| Standard InChI | InChI=1S/C28H24O16S4/c29-25-13-1-14-6-22(46(36,37)38)8-16(26(14)30)3-18-10-24(48(42,43)44)12-20(28(18)32)4-19-11-23(47(39,40)41)9-17(27(19)31)2-15(25)7-21(5-13)45(33,34)35/h5-12,29-32H,1-4H2,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44) |
| Standard InChIKey | JFYBCAFLVNKHHG-UHFFFAOYSA-N |
| SMILES | C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)S(=O)(=O)O)CC5=C(C1=CC(=C5)S(=O)(=O)O)O)O)S(=O)(=O)O)S(=O)(=O)O |
| Canonical SMILES | C1C2=CC(=CC(=C2O)CC3=CC(=CC(=C3O)CC4=C(C(=CC(=C4)S(=O)(=O)O)CC5=C(C1=CC(=C5)S(=O)(=O)O)O)O)S(=O)(=O)O)S(=O)(=O)O |
| Synonyms | 4-sulfocalix(4)arene p-sulfonated calix(4)arene p-sulfonatocalix(4)arene SC4A cpd |
| PubChem Compound | 644084 |
| Last Modified | Nov 11 2021 |
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